zinc;diheptoxy-sulfanylidene-sulfido-λ5-phosphane
zinc;diheptoxy-sulfanylidene-sulfido-λ5-phosphane
Tea Tree Oil is the essential oil extracted from the leaves of Melaleuca alternifolia. Tea tree oil is used for its antimicrobial properties.
Essential oil extracted from Melaleuca alternifolia (tea tree). It is used as a topical antimicrobial due to the presence of terpineol.
Essential oil extracted from Melaleuca alternifolia (tea tree). It is used as a topical antimicrobial due to the presence of terpineol.
Brand Name:
Vulcanchem
CAS No.:
68649-42-3
VCID:
VC20750730
InChI:
InChI=1S/2C14H31O2PS2.Zn/c2*1-3-5-7-9-11-13-15-17(18,19)16-14-12-10-8-6-4-2;/h2*3-14H2,1-2H3,(H,18,19);/q;;+2/p-2
SMILES:
CCCCCCCOP(=S)(OCCCCCCC)[S-].CCCCCCCOP(=S)(OCCCCCCC)[S-].[Zn+2]
Molecular Formula:
C28H60O4P2S4Zn
Molecular Weight:
716.4 g/mol
zinc;diheptoxy-sulfanylidene-sulfido-λ5-phosphane
CAS No.: 68649-42-3
Cat. No.: VC20750730
Molecular Formula: C28H60O4P2S4Zn
Molecular Weight: 716.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tea Tree Oil is the essential oil extracted from the leaves of Melaleuca alternifolia. Tea tree oil is used for its antimicrobial properties. Essential oil extracted from Melaleuca alternifolia (tea tree). It is used as a topical antimicrobial due to the presence of terpineol. |
|---|---|
| CAS No. | 68649-42-3 |
| Molecular Formula | C28H60O4P2S4Zn |
| Molecular Weight | 716.4 g/mol |
| IUPAC Name | zinc;diheptoxy-sulfanylidene-sulfido-λ5-phosphane |
| Standard InChI | InChI=1S/2C14H31O2PS2.Zn/c2*1-3-5-7-9-11-13-15-17(18,19)16-14-12-10-8-6-4-2;/h2*3-14H2,1-2H3,(H,18,19);/q;;+2/p-2 |
| Standard InChI Key | ZKAQFYDDTYGBBV-UHFFFAOYSA-L |
| Isomeric SMILES | CCCCCCCOP(=S)(OCCCCCCC)[S-].CCCCCCCOP(=S)(OCCCCCCC)[S-].[Zn+2] |
| Impurities | For many years, 1,8-cineole was regarded as an undesirable constituent in TTO due to its reputation as a skin and mucous membrane irritant. However, other studies suggested that this component is not responsible for a large proportion of sensitivity reactions. Oxidation products are the likely allergens. Since oxidized TTO appears to be a more potent allergen than fresh TTO, human adverse reactions may be minimized by reducing exposure to aged, oxidized oil. |
| SMILES | CCCCCCCOP(=S)(OCCCCCCC)[S-].CCCCCCCOP(=S)(OCCCCCCC)[S-].[Zn+2] |
| Canonical SMILES | CCCCCCCOP(=S)(OCCCCCCC)[S-].CCCCCCCOP(=S)(OCCCCCCC)[S-].[Zn+2] |
| Colorform | Colorless to pale yellow, clear, mobile liquid |
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